Cas no 182760-16-3 (1,6-Hexanedione, 1,6-di-1H-indol-3-yl-)

• Product Name: 1,6-Hexanedione, 1,6-di-1H-indol-3-yl-
• CAS No: 182760-16-3
• MF: C₂₂H₂₀N₂O₂
• MW: 344.406405448914
• CID: 1381556
• Update Time: 2024-08-16

1,6-Hexanedione, 1,6-di-1H-indol-3-yl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione, 1,6-di-1H-indol-3-yl-

• Inchi： 1S/C22H20N2O2/c25-21(17-13-23-19-9-3-1-7-15(17)19)11-5-6-12-22(26)18-14-24-20-10-4-2-8-16(18)20/h1-4,7-10,13-14,23-24H,5-6,11-12H2
• InChI Key： HDPJKCRCVBFVGI-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=CC=C2)(=O)CCCCC(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 344.1526

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Melting Point: 284-289 °C(Solv: acetone (67-64-1))
• Boiling Point: 642.8±40.0 °C(Predicted)
• PSA: 65.72
• pka: 15.20±0.30(Predicted)